1-(4-Methoxy-2,3-dimethylphenyl)propan-1-one

• CAS No.: 90852-26-9
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 1-(4-methoxy-2,3-dimethylphenyl)propan-1-one
• InChI: InChI=1S/C12H16O2/c1-5-11(13)10-6-7-12(14-4)9(3)8(10)2/h6-7H,5H2,1-4H3
• InChI Key: DQABROSRCIKREU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C(=C(C=C1)OC)C)C

Description

1-(4-Methoxy-2,3-dimethylphenyl)propan-1-one is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2,3-dimethylanisole (197.0 g) and propionyl chloride (147.0 g) in carbon disulfide (700 ml) is added anhydrous aluminum chloride (232.0 g) at 5°-10° C. over a period of 1.5 hours. Stirring is continued for 2 hours under cooling and additional 3 hours at room temperature. The reaction mixture is poured onto crushed ice--concentrated hydrochloric acid with stirring. The mixture is extracted with chloroform and the chloroform solution is washed successively with water, dilute sodium bicarbonate solution and water and then dried over anhydrous sodium sulfate. After removal of the solvent by evaporation, the residue is distilled at 121°-126° C. (1-2 mmHg) to give the title compound (255.0 g), which is crystallized from n-hexane, m.p. 39°-40° C.